Cas no 2080399-30-8 ((3R,4R)-4-(1-benzyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol)

• Product Name: (3R,4R)-4-(1-benzyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol
• CAS No: 2080399-30-8
• MDL: MFCD30537698
• CID: 4636039
• PubChem ID: 124300132
• Update Time: 2025-06-25

(3R,4R)-4-(1-benzyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-[(1-benzyl-1H-pyrazol-4-yl)oxy]pyrrolidin-3-ol, trans
• (3R,4R)-4-(1-benzyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol

• MDL： MFCD30537698

Additional information on (3R,4R)-4-(1-benzyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol

(3R,4R)-4-(1-benzyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol (CAS No: 2080399-30-8)

The compound (3R,4R)-4-(1-benzyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol, identified by the CAS number 2080399-30-8, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of oxypyrrolidinols, which are known for their unique structural features and versatile functional groups. The molecule's structure comprises a pyrrolidinone ring substituted with a benzylpyrazole moiety at the 4-position and a hydroxyl group at the 3-position, giving it a chiral center that plays a crucial role in its stereochemical properties.

Recent studies have highlighted the importance of oxypyrrolidinols like this compound in medicinal chemistry due to their ability to act as scaffolds for drug design. The presence of the benzylpyrazole group introduces additional complexity and functionality, making this compound a promising candidate for exploring biological activities such as enzyme inhibition or receptor binding. Researchers have shown particular interest in its potential applications in anti-inflammatory and neuroprotective therapies, where the interplay between stereochemistry and functional groups is critical.

The synthesis of (3R,4R)-4-(1-benzyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol involves a multi-step process that combines principles from organic synthesis and stereochemistry. The key steps include the formation of the pyrrolidinone ring through cyclization reactions, followed by selective substitution at the 4-position with the benzylpyrazole group. The stereochemistry at both the 3R and 4R positions is carefully controlled during synthesis to ensure the desired enantiomeric form, which is essential for its biological activity.

In terms of pharmacological activity, this compound has demonstrated promising results in preliminary assays targeting inflammatory pathways. Its ability to modulate key enzymes involved in inflammation suggests potential use as a lead compound for developing novel anti-inflammatory agents. Additionally, recent findings indicate that this compound may also exhibit neuroprotective properties, making it a valuable tool for studying neurodegenerative diseases such as Alzheimer's or Parkinson's.

One of the most exciting aspects of this compound is its potential for further modification and optimization. Researchers are actively exploring ways to enhance its bioavailability and selectivity by introducing additional functional groups or modifying existing ones. These efforts are supported by advanced computational tools that allow for precise modeling of molecular interactions and prediction of biological outcomes.

In conclusion, (3R,4R)-4-(1-benzyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol (CAS No: 2080399-30-) represents a cutting-edge molecule with vast opportunities in drug discovery and development. Its unique structure, combined with its promising biological activities, positions it as a valuable asset in both academic research and industrial applications.